Cas no 149231-57-2 (2,6-Octadienal)

• Product Name: 2,6-Octadienal
• CAS No: 149231-57-2
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 1321104
• PubChem ID: 62121
• Update Time: 2025-04-20

2,6-Octadienal Chemical and Physical Properties

Names and Identifiers

• 2,6-Octadienal
• 1-2,6-octadienal
• (E,E)-2,6-octadien-1-al
• DTXSID60866588
• octa-2,6-dienal
• 149231-57-2

• Inchi： 1S/C8H12O/c1-2-3-4-5-6-7-8-9/h2-3,6-8H,4-5H2,1H3
• InChI Key： CBXNRMOWVZUZQA-UHFFFAOYSA-N
• SMILES： O=CC=CCCC=CC

Computed Properties

• Exact Mass: 124.08886
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07